6-(furan-2-yl)-2-[2-(4-methoxyphenyl)-2-oxoethyl]pyridazin-3-one

• IUPAC Name: 6-(furan-2-yl)-2-[2-(4-methoxyphenyl)-2-oxoethyl]pyridazin-3-one
• InChI: InChI=1S/C17H14N2O4/c1-22-13-6-4-12(5-7-13)15(20)11-19-17(21)9-8-14(18-19)16-3-2-10-23-16/h2-10H,11H2,1H3
• InChI Key: RILITYPBNFFWPA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CN2C(=O)C=CC(=N2)C3=CC=CO3
• Molecular Formula: C17H14N2O4
• Molecular Weight: 310.30 g/mol

Description

6-(Furan-2-yl)-2-[2-(4-methoxyphenyl)-2-oxoethyl]pyridazin-3-one is a pyridazinone derivative characterized by a six-membered aromatic ring (pyridazinone) with substituents at positions 2 and 6. The compound features:

• Position 2: A 2-(4-methoxyphenyl)-2-oxoethyl chain, combining an electron-rich methoxyphenyl moiety with a ketone-functionalized ethyl linker.

Pyridazinones are known for diverse bioactivities, including antimicrobial, anticancer, and anti-inflammatory effects . The structural uniqueness of this compound lies in its hybrid heterocyclic system, which may synergize furan’s metabolic stability with the pyridazinone core’s pharmacological versatility.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Structure and Substitution Patterns

Pyridazinone Derivatives

• Fused Furopyridazinones (e.g., 6-methylfuro[2,3-d]pyridazin-7(6H)-ones): These compounds feature a fused furan-pyridazinone system, enhancing rigidity and π-conjugation.

Substituent Effects at Position 2

• 2-Oxoethyl vs. Aminoethyl: The target’s 2-oxoethyl group (electron-withdrawing) contrasts with 2-aminoethyl substituents (e.g., 2-(2-aminoethyl)-6-(4-methoxyphenyl)pyridazin-3-one in ). The aminoethyl group’s basicity may improve water solubility but reduce membrane permeability compared to the oxoethyl chain .
• Piperazinyl/Morpholinyl Derivatives (e.g., 2-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-6-morpholin-4-ylpyridazin-3-one): Bulky substituents like piperazinyl and morpholinyl groups enhance receptor-binding specificity but may limit blood-brain barrier penetration compared to the methoxyphenyl group in the target .

Antifungal and Antimicrobial Activity

• Thiazolyl hydrazones with furan substituents () exhibit antifungal activity (MIC = 250 µg/mL against Candida utilis), though less potent than fluconazole. The pyridazinone core in the target compound may offer improved activity due to its planar structure, which facilitates DNA intercalation or enzyme inhibition .
• Pyridazinones with 6-phenyl substituents () show mild to potent antibacterial effects, suggesting that the furan-2-yl group in the target could enhance selectivity for fungal or bacterial targets .

Anticancer Potential

• Thiazolyl hydrazones demonstrate cytotoxicity (IC50 = 125 µg/mL against MCF-7 cells) . The pyridazinone core’s electron-deficient nature may enhance DNA damage or topoisomerase inhibition, but substituent optimization (e.g., methoxyphenyl’s electron-donating effects) could modulate toxicity .

Data Tables

Table 1. Structural and Functional Comparison

Compound	Core Structure	Position 6 Substituent	Position 2 Substituent	Key Bioactivity
Target Compound	Pyridazinone	Furan-2-yl	2-(4-Methoxyphenyl)-2-oxoethyl	Not reported (inferred antimicrobial/anticancer)
6-(2-Fluoro-4-methoxyphenyl)pyridazin-3-one ()	Pyridazinone	2-Fluoro-4-methoxyphenyl	None (position 2 unsubstituted)	Not reported
2-{2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl}-6-morpholin-4-ylpyridazin-3-one ()	Pyridazinone	Morpholin-4-yl	Piperazinyl-oxoethyl	Not reported
6-Substituted phenyl pyridazinones ()	Pyridazinone	Phenyl (variably substituted)	3'-Substituted phenyl	Antitubercular, antibacterial

Table 2. Activity Comparison of Pyridazinone Derivatives

Compound Type	MIC (µg/mL)	IC50 (µg/mL)	Reference
Thiazolyl hydrazones ()	250 (C. utilis)	125 (MCF-7)
6-Substituted phenyl pyridazinones ()	Not reported	Mild to potent (antitubercular)